Explore by Category Inorganic Catalysts

Nickel fluoride

Nickel fluoride (NiF2) is a chemical compound widely used in scientific research. It is known for its diverse applications, including catalysis, electrochemistry, and material synthesis. With its unique properties, Nickel fluoride plays a crucial role in advancing various fields of study.

CAS No.:10028-18-9

Molecular Formula:F2Ni

Molecular Weight:96.690 g/mol

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Bis(diethylamino)chlorophosphine

Bis(diethylamino)chlorophosphine, a versatile chemical compound, finds applications in scientific research. It aids in synthesizing new compounds and serves as a catalyst, exhibiting diverse properties. Its potential lies in the advancement of various fields, ranging from organic chemistry to materials science.

CAS No.:685-83-6

Molecular Formula:C8H20ClN2P

Molecular Weight:210.68 g/mol

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[1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(II)

[1,2-Bis(diphenylphosphino)ethane]dichlorocobalt(II) is a versatile chemical compound used in scientific research. It possesses unique properties that enable its application in various fields, including catalysis, coordination chemistry, and material science. This compound's ability to form stable complexes makes it an essential tool for exploring new reactions and developing innovative materials.

CAS No.:18498-01-6

Molecular Formula:C26H24Cl2CoP2

Molecular Weight:528.3 g/mol

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Tin(II) acetate

Tin(II) acetate, a chemical compound, is widely used in scientific research. It exhibits perplexing properties that make it a valuable material for various applications, such as catalysis, electrochemistry, and nanotechnology. Its versatility and burstiness in reactions make it an intriguing compound worth exploring.

CAS No.:638-39-1

Molecular Formula:Sn(CH3COO)2
C4H6O4Sn

Molecular Weight:236.8 g/mol

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1-(Ferrocenyl)ethanol

Introducing 1-(Ferrocenyl)ethanol, a versatile chemical compound with diverse applications in scientific research. Explore its potential in catalysts, bioinorganic chemistry, and electrochemistry, paving the way for breakthrough discoveries. Unleash the power of this compound today!

CAS No.:1277-49-2

Molecular Formula:C12H24FeO

Molecular Weight:240.16 g/mol

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Cerium(III) acetate xhydrate

Cerium(III) acetate xhydrate is a chemical compound used in scientific research. It possesses unique properties that make it valuable in catalysis, material science, and environmental applications. Its versatility and potential for innovation make it an essential component in various scientific studies.

CAS No.:206996-60-3

Molecular Formula:C6H11CeO7

Molecular Weight:335.263

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